Cas no 643083-59-4 (((prop-2-yn-1-yloxy)methyl)cyclopropane)

• Product Name: ((prop-2-yn-1-yloxy)methyl)cyclopropane
• CAS No: 643083-59-4
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 4096031
• PubChem ID: 18446289
• Update Time: 2025-06-29

((prop-2-yn-1-yloxy)methyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [(2-propynyloxy)methyl]-
• ((prop-2-yn-1-yloxy)methyl)cyclopropane
• SCHEMBL3530639
• DGDGVCYDMANHKF-UHFFFAOYSA-N
• starbld0032450
• 966-311-7
• AKOS026718960
• ((prop-2-ynyloxy)methyl)cyclopropane
• DB-126219
• [(prop-2-yn-1-yloxy)methyl]cyclopropane
• 643083-59-4
• F2167-2810

• Inchi： 1S/C7H10O/c1-2-5-8-6-7-3-4-7/h1,7H,3-6H2
• InChI Key： DGDGVCYDMANHKF-UHFFFAOYSA-N
• SMILES： C1(COCC#C)CC1

Computed Properties

• Exact Mass: 110.073164938Da
• Monoisotopic Mass: 110.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 9.2Ų

Additional information on ((prop-2-yn-1-yloxy)methyl)cyclopropane

Comprehensive Analysis of ((prop-2-yn-1-yloxy)methyl)cyclopropane (CAS No. 643083-59-4): Properties, Applications, and Industry Trends

The chemical compound ((prop-2-yn-1-yloxy)methyl)cyclopropane (CAS No. 643083-59-4) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in organic synthesis and material science. This cyclopropane derivative, characterized by its propargyl ether functional group, serves as a critical intermediate in the development of advanced polymers, pharmaceuticals, and specialty chemicals. Its alkyne moiety and cyclopropyl ring contribute to its reactivity, making it a valuable building block for click chemistry and cross-coupling reactions.

In the context of sustainable chemistry, researchers are increasingly exploring ((prop-2-yn-1-yloxy)methyl)cyclopropane as a precursor for bio-based materials. With the global push toward green chemistry, this compound’s potential in reducing reliance on petrochemical-derived intermediates aligns with industry demands for eco-friendly alternatives. Recent studies highlight its role in synthesizing biodegradable polymers, a topic frequently searched in academic databases and patent filings.

The compound’s CAS No. 643083-59-4 is often queried alongside terms like "synthesis optimization", "scalable production", and "catalytic applications", reflecting the industrial focus on cost-effective manufacturing. Innovations in flow chemistry and microwave-assisted synthesis have been applied to enhance the yield and purity of ((prop-2-yn-1-yloxy)methyl)cyclopropane, addressing common challenges in large-scale batch processes.

From a pharmaceutical perspective, the cyclopropyl scaffold is a privileged structure in drug design, known to improve metabolic stability and bioavailability. This has led to a surge in searches for "cyclopropane derivatives in medicinal chemistry" and "propargyl ethers as pharmacophores". While 643083-59-4 itself is not a drug candidate, its derivatives are investigated for targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs).

Material scientists are also leveraging the compound’s click-compatible alkyne group for surface functionalization and nanomaterial engineering. Queries such as "alkyne-azide cycloaddition in coatings" and "cyclopropane-modified graphene" underscore its relevance in advanced material applications. Its incorporation into self-healing polymers and conductive inks exemplifies its cross-disciplinary utility.

Regulatory and safety profiles of ((prop-2-yn-1-yloxy)methyl)cyclopropane are frequently discussed in industrial safety forums. While not classified as hazardous under major chemical inventories, proper handling guidelines emphasize inert atmosphere storage due to its reactive alkyne group. This aligns with broader searches for "safe handling of alkynes" and "stability of ether derivatives".

In summary, CAS No. 643083-59-4 represents a nexus of innovation across multiple sectors. Its adaptability to green chemistry principles, pharmaceutical relevance, and material science advancements ensure its continued prominence in research and industrial applications. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation high-performance materials and therapeutic agents.